Cas no 719-76-6 (Cyclopentanol, 2-(6-amino-9H-purin-9-yl)-, cis- (8CI,9CI))

• Product Name: Cyclopentanol, 2-(6-amino-9H-purin-9-yl)-, cis- (8CI,9CI)
• CAS No: 719-76-6
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 580745
• PubChem ID: 234329
• Update Time: 2025-04-19

Cyclopentanol, 2-(6-amino-9H-purin-9-yl)-, cis- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(6-amino-9H-purin-9-yl)-, cis- (8CI,9CI)
• 2-(6-aminopurin-9-yl)cyclopentan-1-ol
• 1-(2-thienyl)-2-(2-anthryl)ethylene
• 2-(6-amino-purin-9-yl)-cyclopentanol
• CTK2G5342
• Thiophene, 2-[(1E)-2-(2-anthracenyl)ethenyl]-
• trans-2-(2-Thienyl-(2)-ethenyl)-anthracen
• trans-2-< 2-Thienyl-(2)-ethenyl> -anthracen
• trans-2-< 6-Amino-purinyl-(9)> -cyclopentanol-(1)
• Cis-2-(6-amino-9H-purin-9-yl)cyclopentanol
• NSC-34037
• NSC34037
• (1R,2S)-2-(6-amino-9H-purin-9-yl)cyclopentan-1-ol
• 719-76-6

• Inchi： 1S/C10H13N5O/c11-9-8-10(13-4-12-9)15(5-14-8)6-2-1-3-7(6)16/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7+/m0/s1
• InChI Key： MHPNWYKTHPYOJP-NKWVEPMBSA-N
• SMILES： O[C@@H]1CCC[C@@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 219.11200
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.85000
• LogP: 1.07560